Cas no 474-77-1 (Cholest-5-en-3-ol, (3a)-)
Cholest-5-en-3-ol, (3a)- structure
Product Name:Cholest-5-en-3-ol, (3a)-
Cholest-5-en-3-ol, (3a)- Properties
Names and Identifiers
-
- Cholest-5-en-3-ol, (3a)-
- 5-CHOLESTEN-3A-OL
- Cholest-5-en-3-ol (3 alpha)
- Epicholesterol
- Cholest-5-en-3-ol, (3.alpha.)-
- SCHEMBL157673
- Cholest-5-en-3-ol, (3alpha)-
- UNII-MP3S3KD84I
- SR-05000000442
- (3R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- 3alpha-Cholesterol
- .ALPHA.-CHOLESTEROL
- AT29488
- epi-Cholesterol
- DTXSID50415281
- Cholest-5-en-3alpha-ol
- alpha-Cholesterol
- LMST01010081
- SR-05000000442-2
- Q27284159
- 474-77-1
- MP3S3KD84I
- HVYWMOMLDIMFJA-VEIPTCAHSA-N
- SR-05000000442-3
- Cholest-5-en-3-ol #
- Epicholesterol [MI]
- 3.ALPHA.-CHOLESTEROL
- 3-Epicholesterol
- 3-Epi -Cholesterol
-
- InChIKey： HVYWMOMLDIMFJA-UHFFFAOYSA-N
- Inchi： InChI=1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25,28H,6-8,10-17H2,1-5H3
- SMILES： CC(CCCC(C1C2(C)C(C3C(CC2)C2(C)C(CC(O)CC2)=CC3)CC1)C)C
Computed Properties
- Exact Mass: 386.354866g/mol
- Surface Charge: 0
- XLogP3: 8.7
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 5
- Monoisotopic Mass: 386.354866g/mol
- Monoisotopic Mass: 386.354866g/mol
- Topological Polar Surface Area: 20.2Ų
- Heavy Atom Count: 28
- Complexity: 591
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- LogP: 7.38870
- PSA: 20.23000
- Refractive Index: 1.5100 (estimate)
- Boiling Point: 452.8°C (rough estimate)
- Melting Point: 141.5°
- Flash Point: 209.3 ºC
- Specific Rotation: D30 -35° (c = 1 in alcohol)
- Density: 0.9610 (rough estimate)
Cholest-5-en-3-ol, (3a)- Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00DEMH-25mg |
EPICHOLESTEROL |
474-77-1 | 97% | 25mg |
$101.00 | 2024-05-01 | |
| A2B Chem LLC | AG24681-1g |
EPICHOLESTEROL |
474-77-1 | 1g |
$1477.00 | 2024-04-20 | ||
| Aaron | AR00DEUT-25mg |
EPICHOLESTEROL |
474-77-1 | 98% | 25mg |
$1132.00 | 2025-02-13 | |
| Chemenu | CM701383-25mg |
EPICHOLESTEROL |
474-77-1 | 95%+ | 25mg |
$78 | 2024-07-16 |
Cholest-5-en-3-ol, (3a)- Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:474-77-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Cholest-5-en-3-ol, (3a)- Related Literature
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Shinichi Nishimura,Nobuaki Matsumori Nat. Prod. Rep. 2020 37 677
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O. Callies,A. Hernández Daranas Nat. Prod. Rep. 2016 33 881
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3. Hydroxy-steroids. Part XV. A quantitative study of the epoxidation of 3-substituted cholest-5-enesK. D. Bingham,T. M. Blaiklock,R. C. B. Coleman,G. D. Meakins J. Chem. Soc. C 1970 2330
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Xiaoyuan Wang,Shixin Xu,Fredric S. Cohen,Jiwei Zhang,Yongqiang Cai Soft Matter 2023 19 5487
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5. Steroids. Part IX. The catalytic hydrogenation of 3α-substituted Δ5-steroidsJ. R. Lewis,C. W. Shoppee J. Chem. Soc. 1955 1365
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6. 380. Aspects of stereochemistry. Part V. Reactions of cyclohexane-1 : 3-diol monoarenesulphonates with alkaliR. B. Clayton,H. B. Henbest,Michael Smith J. Chem. Soc. 1957 1982
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7. Photo-induced transformations. Part 51. Photo- and thermally-induced rearrangements of hypoiodites of steroidal homoallyl alcohols. The formation of some oxygen heterocycles via photo- and thermally-induced rearrangements of 3-hydroxy-Δ5-steroid hypoiodites in the presence of mercury(II) oxide and iodineHiroshi Suginome,Akio Furusaki,Kimitoshi Kato,Norio Maeda,Fumihiko Yonebayashi J. Chem. Soc. Perkin Trans. 1 1981 236
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8. 516. Steroids and Walden inversion. Part LI. The solvolysis of 4,4-dimethylcholest-5-en-3α-yl toluene-p-sulphonateC. W. Shoppee,G. A. R. Johnston J. Chem. Soc. 1962 2684
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9. Oxidation of steroidal 5-enes with thallium triacetate; a westphalentype rearrangement of epicholesterolAnchel Schwartz,Erwin Glotter J. Chem. Soc. Perkin Trans. 1 1977 2470
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10. Oxidation of steroidal 5-enes with thallium triacetate; a westphalentype rearrangement of epicholesterolAnchel Schwartz,Erwin Glotter J. Chem. Soc. Perkin Trans. 1 1977 2470
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
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(CAS:474-77-1)Cholest-5-en-3-ol, (3a)-
Purity:95%+
Quantity:1g/5g/10g/100g
Price($):discuss personally